Cas no 437-50-3 (Gentisin)

Gentisin Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,7-dihydroxy-3-methoxy-
• 1,7-dihydroxy-3-methoxyxanthen-9-one
• 1,7-dihydroxy-3-methoxy-9H-xanthen-9-one
• 1,7-Dihydroxy-3-methoxy-xanthen-9-on
• 1,7-dihydroxy-3-methoxy-xanthen-9-one
• 1,7-Dihydroxy-3-methoxy-xanthon
• 1,7-Dihydroxy-3-methoxyxanthone
• EINECS 207-114-1
• GENTIANIC ACID
• Gentianin
• Gentisine
• Xanthen-9-one,1,7-dihydroxy-3-methoxy
• Gentisin
• 9H-Xanthen-9-one, 1,7-dihydroxy-3-methoxy-
• 4,7-Dihydroxy-2-methoxyxanthone
• K57MOP2HM0
• Xanthen-9-one, 1,7-dihydroxy-3-methoxy-
• Gentianin?
• BCP17139
• M
• A
• CHEMBL3093478
• CHEBI:5324
• GENTISIN [MI]
• UNII-K57MOP2HM0
• FT-0757753
• Gentiin
• SCHEMBL996402
• CCRIS 3151
• NS00031362
• BRN 0384788
• Q27106720
• 1,7-Dihydroxy-3-methoxyxanthone; 1,7-Dihydroxy-3-methoxyxanthen-9-one
• MFCD00075947
• DTXSID20195907
• A1-01883
• CS-0032629
• DTXCID20118398
• MS-23634
• 437-50-3
• AKOS024258078
• HY-N4279
• 1,7-dihydroxy-3-methoxyanthone
• ConMedNP.1630
• XOXYHGOIRWABTC-UHFFFAOYSA-N
• A11259
• DA-63740
• BDBM50611835
• +Expand

• MDL： MFCD00075947
• InChIKey： XOXYHGOIRWABTC-UHFFFAOYSA-N
• Inchi： 1S/C14H10O5/c1-18-8-5-10(16)13-12(6-8)19-11-3-2-7(15)4-9(11)14(13)17/h2-6,15-16H,1H3
• SMILES： O1C2C([H])=C([H])C(=C([H])C=2C(C2=C(C([H])=C(C([H])=C12)OC([H])([H])[H])O[H])=O)O[H]
• BRN： 0384788

Computed Properties

• Exact Mass: 258.052823g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.052823g/mol
• Monoisotopic Mass: 258.052823g/mol
• Topological Polar Surface Area: 76Ų
• Heavy Atom Count: 19
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 258.23

Experimental Properties

• LogP: 2.36600
• PSA: 79.90000
• Refractive Index: 1.4825 (estimate)
• Boiling Point: 361.48°C (rough estimate)
• Melting Point: 297-299 °C (decomposition)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 205.2±23.6 °C
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.480±0.06 g/cm3 (20 ºC 760 Torr),

Gentisin Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

Gentisin Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Xanthones